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Compound of Interest

Compound Name:
3,4-Dimethylbenzenesulfonyl

chloride

Cat. No.: B1333927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
Dimethylbenzenesulfonyl chloride (CAS No. 2905-30-8). The information is intended to

support research, development, and quality control activities involving this compound. All

quantitative data is presented in a clear, tabular format for ease of reference. Detailed

experimental protocols for the determination of key physical properties are also provided.

Core Physical Properties
The physical characteristics of 3,4-Dimethylbenzenesulfonyl chloride are fundamental to its

handling, storage, and application in synthetic chemistry.

Quantitative Data Summary
The table below summarizes the key physical properties of 3,4-Dimethylbenzenesulfonyl
chloride.
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Physical Property Value

Molecular Formula C₈H₉ClO₂S

Molecular Weight 204.67 g/mol [1]

Melting Point 118-120 °C[2][3][4]

Boiling Point 295 °C[2][3][4]

Density 1.29 g/cm³[3][4]

Appearance Off-white to light brown solid[2][3]

Solubility Reacts with water

Storage Inert atmosphere, room temperature[1]

Experimental Protocols
Standard laboratory procedures are employed to determine the physical properties of solid

organic compounds like 3,4-Dimethylbenzenesulfonyl chloride.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.[5]

Methodology:

Sample Preparation: A small amount of the finely powdered solid is introduced into a

capillary tube, which is sealed at one end. The tube is then gently tapped to pack the sample

at the bottom.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, adjacent to a calibrated thermometer.[3]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes liquid (completion of melting) are

recorded. This range is the melting point of the substance.[3] For a pure compound, this

range is typically narrow.[5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. For a solid compound like 3,4-Dimethylbenzenesulfonyl chloride, this

would be determined at a reduced pressure to avoid decomposition at high temperatures.

Methodology (Capillary Method):

Sample Preparation: A small amount of the substance is placed in a fusion tube. A capillary

tube, sealed at one end, is inverted and placed into the fusion tube with the open end

submerged in the sample.[2]

Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable

heating bath (e.g., Thiele tube with high-boiling point oil).

Heating: The apparatus is heated slowly and uniformly.[2]

Observation: As the liquid heats, air trapped in the capillary tube will be expelled. The

temperature is noted when a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates that the vapor pressure of the liquid has equaled the

external pressure.[2]

Density Determination of a Solid
The density of a solid is its mass per unit volume.

Methodology (Displacement Method):

Mass Measurement: The mass of a sample of the solid is accurately determined using an

analytical balance.

Volume Measurement: A graduated cylinder is partially filled with a liquid in which the solid is

insoluble (and does not react with). The initial volume of the liquid is recorded. The weighed
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solid is then carefully submerged in the liquid, and the new volume is recorded. The volume

of the solid is the difference between the final and initial volume readings.

Calculation: The density is calculated by dividing the mass of the solid by its determined

volume.

Visualized Workflow: Synthesis of a
Dimethylbenzenesulfonyl Chloride
The following diagram illustrates a general synthetic pathway for the preparation of a

dimethylbenzenesulfonyl chloride, a logical workflow relevant to the compound in question.
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Caption: Synthetic pathway for Dimethylbenzenesulfonyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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